6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine
Overview
Description
6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine, also known as GSK2334470, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine inhibits the activity of PKR by binding to its kinase domain and preventing its activation. This leads to the inhibition of downstream signaling pathways that are involved in cell proliferation, apoptosis, and inflammation. 6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine also inhibits the activity of GSK3 by binding to its ATP-binding site and preventing its phosphorylation of downstream targets.
Biochemical and Physiological Effects:
The inhibition of PKR and GSK3 by 6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine leads to various biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and reduce inflammation in various cell types. 6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine has also been shown to increase insulin sensitivity and improve glucose metabolism in animal models of type 2 diabetes.
Advantages and Limitations for Lab Experiments
6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine has several advantages for lab experiments. It has high potency and selectivity for PKR and GSK3, making it a useful tool for studying these kinases in vitro and in vivo. However, 6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine has limitations such as its low solubility in water, which can affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for 6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine research. One direction is to further investigate its therapeutic potential in various diseases such as cancer, inflammation, and autoimmune diseases. Another direction is to develop more potent and selective inhibitors of PKR and GSK3 based on the structure of 6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine. 6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine can also be used as a tool to study the role of PKR and GSK3 in various cellular processes.
Scientific Research Applications
6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and autoimmune diseases. It has been shown to inhibit the activity of protein kinase R (PKR), which is involved in the regulation of various cellular processes such as cell proliferation, apoptosis, and inflammation. 6-(1H-imidazol-1-yl)-N-(3-methoxyphenyl)-3-pyridazinamine has also been shown to inhibit the activity of glycogen synthase kinase 3 (GSK3), which is involved in the regulation of various signaling pathways such as the Wnt/β-catenin pathway.
properties
IUPAC Name |
6-imidazol-1-yl-N-(3-methoxyphenyl)pyridazin-3-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5O/c1-20-12-4-2-3-11(9-12)16-13-5-6-14(18-17-13)19-8-7-15-10-19/h2-10H,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIARCLKVYAKFBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC2=NN=C(C=C2)N3C=CN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>40.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24796414 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.